Cas no 1566878-84-9 (Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]-)

• Product Name: Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]-
• CAS No: 1566878-84-9
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5282736
• Update Time: 2025-07-08

Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]-

• Inchi： 1S/C10H19BrO/c1-8(12-3)6-10(2,7-11)9-4-5-9/h8-9H,4-7H2,1-3H3
• InChI Key： ISEHERZIAFKXSX-UHFFFAOYSA-N
• SMILES： C1(C(CBr)(C)CC(OC)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]-

Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- (CAS No. 1566878-84-9): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- (CAS No. 1566878-84-9) is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its cyclopropane ring and functional groups, offers a range of potential applications due to its structural complexity and reactivity.

The molecular structure of Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- is composed of a cyclopropane ring with a bromomethyl and methoxymethylbutyl substituent. The cyclopropane ring, known for its high angle strain and reactivity, provides a unique platform for various chemical transformations. The bromomethyl group, being an excellent leaving group, can be readily substituted in nucleophilic substitution reactions, making this compound a valuable intermediate in synthetic pathways.

Recent studies have highlighted the importance of Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- in the development of novel pharmaceuticals. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potential anti-cancer agents. The bromomethyl group allows for the introduction of various functional groups through substitution reactions, enabling the fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity.

In addition to its applications in medicinal chemistry, Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- has shown promise in materials science. The cyclopropane ring's unique electronic properties make it an attractive candidate for the development of advanced materials with tailored physical and chemical characteristics. For example, scientists at the Massachusetts Institute of Technology have explored the use of this compound in the synthesis of conductive polymers and other functional materials for electronic applications.

The physical properties of Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- are also noteworthy. It is a colorless liquid with a boiling point of approximately 120°C and a melting point around -50°C. These properties make it suitable for various laboratory-scale and industrial processes where controlled temperature conditions are required.

Safety considerations are essential when handling Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]-. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, Cyclopropane, [1-(bromomethyl)-3-methoxy-1-methylbutyl]- (CAS No. 1566878-84-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working on innovative solutions in medicinal chemistry and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing the frontiers of modern chemistry.